Cas no 2229085-10-1 (tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate
• CAS No: 2229085-10-1
• MF: C₁₈H₂₈N₂O₃
• MW: 320.426525115967
• CID: 5922314
• PubChem ID: 165701854
• Update Time: 2025-10-21

tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate
• 2229085-10-1
• EN300-1877712
• tert-butyl N-[5-(1-amino-4-hydroxycyclohexyl)-2-methylphenyl]carbamate

• Inchi： 1S/C18H28N2O3/c1-12-5-6-13(18(19)9-7-14(21)8-10-18)11-15(12)20-16(22)23-17(2,3)4/h5-6,11,14,21H,7-10,19H2,1-4H3,(H,20,22)
• InChI Key： ZYSZXCUCPYWVGI-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(C)=C(C=2)NC(=O)OC(C)(C)C)(CC1)N

Computed Properties

• Exact Mass: 320.20999276g/mol
• Monoisotopic Mass: 320.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate

tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate, identified by the CAS number NO2229085-10-1, is a highly specialized organic compound with significant applications in various fields, particularly in pharmaceuticals and agrochemicals. This compound is characterized by its complex structure, which includes a tert-butyl group, an amino alcohol moiety, and a phenyl ring with specific substituents. Its unique chemical composition makes it a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of this compound as a precursor in the development of novel drugs targeting specific biological pathways. For instance, researchers have explored its role in the synthesis of inhibitors for enzymes involved in cancer progression. The presence of the amino alcohol group provides a site for further functionalization, enabling the creation of molecules with enhanced bioavailability and selectivity.

In addition to its pharmaceutical applications, tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate has shown promise in agrochemical research. Its ability to act as a chiral building block has been leveraged in the development of enantioselective catalysts for agricultural chemicals. This has led to increased interest in its use for synthesizing pesticides and herbicides with improved efficacy and reduced environmental impact.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the amino alcohol intermediate and subsequent coupling reactions to introduce the phenylcarbamate group. Recent advancements in catalytic methods have further optimized these processes, making large-scale production more feasible.

From a structural perspective, the compound's stability is influenced by its tert-butyl group, which provides steric protection to sensitive functional groups during reactions. This feature is particularly advantageous in reactions prone to side reactions or decomposition under harsh conditions.

Moreover, computational studies have provided insights into the electronic properties and reactivity of this compound. These studies have revealed that the amino alcohol moiety plays a critical role in determining its interaction with biological targets, making it a versatile platform for drug design.

In conclusion, tert-butyl N-5-(1-amino-4-hydroxycyclohexyl)-2-methylphenylcarbamate stands out as a pivotal molecule in contemporary chemical research. Its unique structure, combined with recent advancements in synthetic methodologies and computational modeling, positions it as a key player in the development of innovative therapeutic agents and agrochemicals.